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Introduction

Buclizine hydrochloride is a piperazine derivative with antihistaminic, antimuscarinic, and
antiemetic properties. It is formulated into various dosage forms, including tablets and oral
suspensions, for the prevention of motion sickness, nausea, and vomiting. The in vitro
dissolution test is a critical quality control parameter that assesses the rate and extent of drug
release from a dosage form, ensuring product performance and batch-to-batch consistency.
This application note provides a comprehensive overview and protocol for the in vitro
dissolution testing of different Buclizine formulations.

Physicochemical Properties of Buclizine Hydrochloride

Buclizine hydrochloride is a white or slightly yellowish crystalline powder. It is practically
insoluble in water, sparingly soluble in chloroform and propan-1,2-diol, and very slightly soluble
in ethanol.[1] Due to its poor aqueous solubility, the selection of an appropriate dissolution
medium is crucial for achieving sink conditions and obtaining discriminating dissolution profiles.
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Experimental Protocols

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is
recommended for the accurate quantification of Buclizine in dissolution samples.[2][3][4][5][6]

[7]

Analytical Method: HPLC

e Column: C18

o Mobile Phase: Methanol:Water (80:20 v/v), pH adjusted to 2.6 with phosphoric acid[2][3][7]
e Flow Rate: 1.0 mL/min[2][3][7]

e Detection: UV at 230 nm[2][3][7]

¢ Injection Volume: 20 pL[2]

Retention Time: Approximately 6 minutes[2][7]

Dissolution Testing Protocol for Buclizine Tablets

This protocol is based on a validated method for Buclizine tablets.[2]
o Apparatus: USP Apparatus 1 (Basket)

o Dissolution Medium: 900 mL of an aqueous solution containing 1.5% Sodium Lauryl Sulfate
(SLS)[2]

e Temperature: 37 £ 0.5 °C
e Rotation Speed: 100 rpm[2]
e Sampling Time Points: 5, 10, 15, 30, 45, 60, 90, and 120 minutes

o Sample Preparation: Withdraw an aliquot of the dissolution medium at each time point. Filter
the sample using a quantitative filter paper.[2] Dilute the sample with methanol (1:1, v/v)
before HPLC analysis.[2][7]
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o Acceptance Criteria: A suggested acceptance criterion is not less than 80% of the labeled
amount of Buclizine dissolved in 45 minutes.[2]

Dissolution Testing Protocol for Buclizine Oral Suspension
This protocol is based on a validated method for Buclizine oral suspension.[2]
o Apparatus: USP Apparatus 2 (Paddle)

e Dissolution Medium: 900 mL of an aqueous solution containing 1.5% Sodium Lauryl Sulfate
(SLS)[2]

e Temperature: 37 £ 0.5 °C
e Rotation Speed: 25 rpm[2]
e Sampling Time Points: 5, 10, 15, 30, 45, 60, 90, and 120 minutes

o Sample Preparation: Withdraw an aliquot of the dissolution medium at each time point. Filter
the sample using a quantitative filter paper.[2] Dilute the sample with methanol (1:1, v/v)
before HPLC analysis.[2][7]

o Acceptance Criteria: For oral suspensions, a significant portion of the drug should be
dissolved within 30 minutes.[2]

Data Presentation

The following tables summarize the dissolution profiles of different Buclizine formulations
based on published data.[2]

Table 1: Dissolution Profile of Buclizine Tablets in 1.5% SLS using USP Apparatus 1 (Basket)
at Different Rotation Speeds
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Time (min) 5(-) rpm (% 7? rpm (% 1(-)0 rpm (%
Dissolved) Dissolved) Dissolved)

5 10.2 15.8 25.3

10 18.5 28.4 45.1

15 25.1 39.2 60.7

30 40.3 60.1 85.2

45 52.8 75.3 92.4

60 61.7 83.9 95.1

90 70.4 88.2 96.8

120 74.1 90.5 97.3

Table 2: Dissolution Profile of Buclizine Oral Suspension in 1.5% SLS using USP Apparatus 2
(Paddle) at Different Rotation Speeds

Time (min) 25 rpm (% Dissolved) 50 rpm (% Dissolved)
5 30.1 55.2
10 50.8 78.4
15 68.3 89.1
30 85.7 98.2
45 90.1 99.1
60 924 99.5
90 93.8 99.7
120 94.2 99.8
Visualizations

Experimental Workflow for In Vitro Dissolution Testing of Buclizine Formulations
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'

Introduce Buclizine Formulation
(Tablet or Oral Suspension)

Start Dissolution Test
(100 rpm for Tablets, 25 rpm for Suspension)

1
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Caption: Workflow for the in vitro dissolution testing of Buclizine formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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